![molecular formula C36H26N2 B1427245 N-(4-(9-Phenyl-9H-carbazol-3-yl)phenyl)-[1,1'-biphenyl]-4-amine CAS No. 1160294-96-1](/img/structure/B1427245.png)
N-(4-(9-Phenyl-9H-carbazol-3-yl)phenyl)-[1,1'-biphenyl]-4-amine
Overview
Description
“N-(4-(9-Phenyl-9H-carbazol-3-yl)phenyl)-[1,1’-biphenyl]-4-amine” is an electron-rich compound . It is widely used as a hole-transport and hole-injection material in light-emitting diodes and perovskite solar cells .
Synthesis Analysis
The synthesis of this compound involves Suzuki coupling reactions . The residue from the reaction is purified by flash column chromatography to yield the product .Molecular Structure Analysis
The molecular structure of this compound includes benzene rings, carbazole rings, and amine groups . It is an electron-rich material with a high hole mobility .Chemical Reactions Analysis
This compound is used in the fabrication of organic light-emitting diodes (OLEDs). It has shown its advantages in improving the hole mobility of polymer-based hole transport layers .Physical And Chemical Properties Analysis
This compound is a white to yellow powder . It has a high glass transition temperature and good thermal stability .Scientific Research Applications
Organic Light Emitting Diodes (OLEDs)
This compound can be used in the formation of OLEDs, which are used for creating digital display screens. OLEDs are known for their advantages over traditional LEDs, such as higher brightness, faster response time, and flexibility .
Electrochemical Applications
As a donor molecule, it contributes to the development of novel donor-π-acceptor dyes. These dyes are significant for their use in electrochemical applications, including solar cells and sensors .
Bipolar Host Materials
In the field of phosphorescent organic light-emitting devices, this compound has been utilized as a bipolar host material. It helps achieve high luminance and efficiency in these devices .
Synthesis of Fluoren-2-amine Derivatives
The compound is also involved in the synthesis of specific fluoren-2-amine derivatives, which have potential applications in various fields including materials science and pharmaceuticals .
Boronic Acid Derivatives
It serves as a precursor for creating boronic acid derivatives that are essential in cross-coupling reactions used in organic synthesis .
Carbazole Derivatives
Carbazole derivatives have a wide range of applications, including in the development of pharmaceuticals and as intermediates in organic synthesis processes .
Mechanism of Action
properties
IUPAC Name |
4-phenyl-N-[4-(9-phenylcarbazol-3-yl)phenyl]aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C36H26N2/c1-3-9-26(10-4-1)27-15-20-30(21-16-27)37-31-22-17-28(18-23-31)29-19-24-36-34(25-29)33-13-7-8-14-35(33)38(36)32-11-5-2-6-12-32/h1-25,37H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WPQJQVZDUZXMTO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)NC3=CC=C(C=C3)C4=CC5=C(C=C4)N(C6=CC=CC=C65)C7=CC=CC=C7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C36H26N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
486.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(9-Phenyl-9H-carbazol-3-yl)phenyl)-[1,1'-biphenyl]-4-amine | |
CAS RN |
1160294-96-1 |
Source
|
| Record name | 3-[4-(4-Biphenylylamino)phenyl]-9-phenylcarbazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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